Cas no 127227-32-1 (3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)-)

3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)- structure
127227-32-1 structure
Product Name:3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)-
CAS No:127227-32-1
MF:C12H10N4S
MW:242.299600124359
CID:1221569
PubChem ID:14571966
Update Time:2025-04-20

3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)-
    • 4-amino-3-naphthalen-1-yl-1H-1,2,4-triazole-5-thione
    • AP-853/43386846
    • 4-amino-5-(1-naphthyl)-4H-1,2,4-triazol-3-yl hydrosulfide
    • 4-Amino-3-(naphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione
    • 127227-32-1
    • AKOS000295966
    • STK271059
    • 4-Amino-5-(naphthalen-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-amino-5-(naphthalen-1-yl)-4H-1,2,4-triazole-3-thiol
    • CS-0228695
    • DTXSID20561805
    • Inchi: 1S/C12H10N4S/c13-16-11(14-15-12(16)17)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,13H2,(H,15,17)
    • InChI Key: PMNFDGDQSCVFRP-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2=CC=CC3C=CC=CC2=3)N1N

Computed Properties

  • Exact Mass: 242.06261751g/mol
  • Monoisotopic Mass: 242.06261751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 85.7Ų
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